Cas no 163978-51-6 (Benzenepropanoic acid,3,5-difluoro-, ethyl ester)

• Product Name: Benzenepropanoic acid,3,5-difluoro-, ethyl ester
• CAS No: 163978-51-6
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 110396
• PubChem ID: 15209345
• Update Time: 2025-04-18

Benzenepropanoic acid,3,5-difluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,3,5-difluoro-, ethyl ester
• 3-(3,5-difluorophenyl) propionic acid ethyl ester
• 3-(3,5-difluorophenyl)-propionic acid ethyl ester
• 3-(3,5-difluoro-phenyl)propionic acid ethyl ester
• AG-E-13850
• AGN-PC-00466W
• CTK4D1703
• ethyl 3-(3,5-difluorophenyl)propionate
• KB-232880
• SureCN7857817
• 3-(3,5-DIFLUORO-PHENYL)-PROPIONIC ACID ETHYL ESTER
• DTXSID70570048
• 3-(3,5-difluorophenyl)Propanoic acid ethyl ester
• SCHEMBL7857817
• 3-(3,5-difluorophenyl)propionic ethyl ester
• AKOS015149662
• RJPFVVQBZAJMKV-UHFFFAOYSA-N
• 163978-51-6
• ETHYL 3-(3,5-DIFLUOROPHENYL)PROPANOATE

• Inchi： 1S/C11H12F2O2/c1-2-15-11(14)4-3-8-5-9(12)7-10(13)6-8/h5-7H,2-4H2,1H3
• InChI Key： RJPFVVQBZAJMKV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CCC(=O)OCC)F

Computed Properties

• Exact Mass: 214.08056
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.166
• Boiling Point: 238.8°C at 760 mmHg
• Flash Point: 95.5°C
• Refractive Index: 1.472
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes